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Compound of Interest

Compound Name: Z-360

Cat. No.: B1260678 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides essential procedural

guidance for the personal protective equipment (PPE), operational handling, and disposal of Z-
360 (also known as Nastorazepide), a potent and orally active gastrin/CCK-2 receptor

antagonist.[1][2] Adherence to these guidelines is critical to ensure laboratory safety and

experimental integrity.

Hazard Identification and Classification
Z-360 is classified with several hazards that necessitate careful handling.[3] Understanding

these classifications is the first step in implementing appropriate safety measures.

GHS Classification:

Skin Irritation (Category 2)[3]

Serious Eye Damage (Category 1)[3]

Respiratory Sensitization (Category 1)

Skin Sensitization (Category 1)

Germ Cell Mutagenicity (Category 2)

Reproductive Toxicity (Category 2)
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[3]

Chronic Aquatic Toxicity (Category 4)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with Z-360. The

following table summarizes the required PPE for various laboratory operations.

Operation Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side-shields

Chemical

resistant gloves

(e.g., Nitrile, BS

EN 374:2003

standard)

Use in a

chemical fume

hood. If risk

assessment

indicates, use a

suitable

respirator.[3]

Laboratory coat

Solution

Preparation and

Handling

Safety glasses

with side-shields

or goggles

Chemical

resistant gloves

(e.g., Nitrile, BS

EN 374:2003

standard)[3]

Use in a well-

ventilated area or

chemical fume

hood.[3]

Laboratory coat

Cell Culture

Experiments
Safety glasses

Chemical

resistant gloves

Work in a

certified

biological safety

cabinet.

Laboratory coat

Animal Dosing

(Oral)
Safety glasses

Chemical

resistant gloves

N/A (if solution is

handled

carefully)

Laboratory coat

Spill Cleanup

Safety glasses

and/or face

shield

Chemical

resistant gloves

Air-purifying

respirator with

appropriate

cartridges

Protective

clothing to

prevent skin

contact[3]
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Operational and Handling Protocols
Safe handling practices are crucial to prevent exposure and contamination. The following

workflows outline the standard procedures for working with Z-360.

Workflow for Handling Solid Z-360

Don appropriate PPE

Work within a chemical fume hood

Carefully weigh the required amount of Z-360

Transfer to a suitable container for dissolution

Clean weighing utensils and surfaces

Store remaining solid in a tightly sealed container

Click to download full resolution via product page

Caption: Standard procedure for weighing and handling solid Z-360.

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and monitor their

breathing. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting

unless directed by medical personnel. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[3]

Spill and Disposal Management
Proper management of spills and waste is essential to protect personnel and the environment.

Workflow for Z-360 Spill Cleanup
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Evacuate and secure the area

Don appropriate spill response PPE

Cover the spill with a suitable absorbent material

Sweep up the material and place it in a sealed container for disposal

Clean the spill area with soap and water

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Step-by-step guide for cleaning up a Z-360 spill.

Disposal Plan: All waste containing Z-360, including empty containers, contaminated PPE, and

spill cleanup materials, must be disposed of as hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed container. Do not pour down the

drain.[3]

Disposal Route: Arrange for collection by a specialized disposal company in accordance with

national and local regulations.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1260678?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260678?utm_src=pdf-body
https://www.benchchem.com/product/b1260678?utm_src=pdf-body
https://www.medkoo.com/uploads/product/Nastorazepide__Z-360_/safety/SDS-Nastorazepide.pdf
https://www.medkoo.com/uploads/product/Nastorazepide__Z-360_/safety/SDS-Nastorazepide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies are critical for reproducibility and safety in research involving Z-360.

In Vitro Cell Viability Assay (MTS Assay) This protocol is adapted from studies evaluating the

effect of Z-360 on cancer cell lines.[1]

Cell Seeding: Plate MIA PaCa-2/hCCK2R cells in 96-well plates and allow them to adhere for

three days.

Serum Starvation: Replace the medium with serum-free medium and incubate for 24 hours.

Z-360 Treatment: Add Z-360 solution (e.g., 1, 10, or 100 nM) to the appropriate wells and

incubate for 1 hour.[1]

Gastrin Stimulation: Add gastrin-17 or gastrin-34 solution (e.g., 0.001 to 1 nM) to the wells

and incubate for 24 hours under serum-free conditions.[1]

MTS Assay: Add Cell Titer 96 Aqueous One Solution to each well and incubate.

Data Acquisition: Measure the absorbance at 490 nm to determine cell viability.

In Vivo Tumor Xenograft Studies in Mice This protocol is a general representation of in vivo

studies conducted with Z-360.[1]

Tumor Cell Implantation: Subcutaneously implant MIA PaCa-2 cells into the flank of

immunodeficient mice.

Tumor Growth: Monitor tumor growth until a specified volume is reached (e.g., 100 mm³).[4]

Randomization: Randomize animals into treatment groups (e.g., vehicle, Z-360, gemcitabine,

combination).

Dosing: Administer Z-360 orally (p.o.) at the specified dose and schedule (e.g., daily).

Monitoring: Measure tumor volume and body weight regularly (e.g., three times a week).[4]
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Endpoint: Sacrifice animals when tumors reach the maximum allowed size or if significant

weight loss occurs.[4]

Analysis: Excise tumors for weight measurement and further analysis (e.g., TUNEL staining,

PCR).[1]

Logical Relationship of Z-360's Mechanism of Action

Z-360 (Nastorazepide)

CCK2 Receptor

antagonizes

Apoptosisinhibits

Gastrin

activates Tumor Growthsuppresses

Click to download full resolution via product page

Caption: Z-360 antagonizes the CCK2 receptor, blocking gastrin's anti-apoptotic effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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